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An In-depth Technical Guide to the Safety and Handling of Diethyl Pimelate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl pimelate (CAS No. 2050-20-6) is a diester of pimelic acid and ethanol.[1] It is a

colorless liquid used in various chemical syntheses and as a fragrance ingredient.[2] As with

any chemical substance, a thorough understanding of its potential hazards and proper handling

procedures is essential to ensure the safety of laboratory and manufacturing personnel. This

guide provides a comprehensive overview of the safety and handling precautions for diethyl
pimelate, including its physicochemical properties, potential hazards, and recommended

safety protocols. Due to the limited availability of specific toxicological data for diethyl
pimelate, information from structurally similar compounds, such as diethyl phthalate (DEP),

may be used for comparative purposes and will be clearly noted.

Physicochemical Properties
A summary of the key physical and chemical properties of diethyl pimelate is presented in

Table 1. This information is critical for understanding its behavior under various laboratory and

industrial conditions.

Table 1: Physicochemical Properties of Diethyl Pimelate
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Property Value Reference

Molecular Formula C₁₁H₂₀O₄ [3][4]

Molecular Weight 216.27 g/mol [1][4]

Appearance Clear, colorless liquid/oil [2][3][4]

Boiling Point
267.6 °C at 760 mmHg; 149 °C

at 18 mmHg
[4][5]

Melting Point -24 °C [4][5]

Flash Point 93 °C (lit.); 117.4 °C [3][4]

Density 0.996 g/cm³ [4]

Solubility
Slightly soluble in water (1.97

g/L)
[2][4]

Vapor Pressure 0.0081 mmHg at 25°C [4]

Refractive Index n20/D 1.430 (lit.) [4]

Hazard Identification and Toxicology
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, diethyl pimelate is classified as a substance that causes skin irritation (H315),

serious eye irritation (H319), and may cause respiratory irritation (H335).[1] The toxicological

properties of diethyl pimelate have not been fully investigated, and specific LD50/LC50 data

are not readily available.

Acute Toxicity
Specific acute toxicity data for diethyl pimelate is not available. For a structurally similar

compound, diethyl phthalate (DEP), the acute toxicity is low via oral and dermal routes.[6]

Irritation
Skin Irritation: Diethyl pimelate is classified as a skin irritant.[1]

Eye Irritation: It is classified as causing serious eye irritation.[1]
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Respiratory Irritation: It may cause respiratory tract irritation.[1]

Chronic Toxicity
No specific chronic toxicity data for diethyl pimelate were found.

Carcinogenicity, Mutagenicity, and Reproductive
Toxicity
There is no information available on the carcinogenic, mutagenic, or reproductive toxicity of

diethyl pimelate.

Experimental Protocols for Hazard Assessment
Standardized experimental protocols, such as those established by the Organisation for

Economic Co-operation and Development (OECD), are used to assess the hazards of chemical

substances. The following sections describe the principles of the methodologies that would be

used to evaluate the irritation potential of diethyl pimelate.

Skin Irritation Testing (Based on OECD Guideline 439)
The in vitro skin irritation test utilizes a reconstructed human epidermis (RhE) model, which

mimics the biochemical and physiological properties of the upper layers of human skin.[7] This

method is used to identify chemicals that have the potential to cause skin irritation.[3][8]

Methodology:

Tissue Preparation: Commercially available RhE models are equilibrated in a culture

medium.[7]

Application of Test Substance: A precise amount of diethyl pimelate would be applied

directly to the surface of the RhE tissue.[7]

Exposure and Incubation: Following a defined exposure period, the tissues are rinsed to

remove the test substance and then incubated.[7]

Viability Assessment: The viability of the tissue is determined using a colorimetric assay,

such as the MTT assay. A reduction in cell viability below a certain threshold (e.g., ≤ 50%)
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indicates that the substance is an irritant.[2][7]

Start: Obtain RhE Tissue Equilibrate RhE Tissue in Culture Medium Apply Diethyl Pimelate to Tissue Surface Expose for a Defined Period and Incubate Rinse Tissue to Remove Substance Post-exposure Incubation Perform MTT Assay to Assess Cell Viability Measure Absorbance and Calculate % Viability Classify as Irritant or Non-Irritant

Irritant (Viability ≤ 50%)Yes

Non-Irritant (Viability > 50%)

No

End

Click to download full resolution via product page

Caption: Workflow for In Vitro Skin Irritation Test.

Eye Irritation Testing (Based on OECD Guideline 492)
Similar to skin irritation testing, in vitro methods using reconstructed human cornea-like

epithelium (RhCE) models are available to assess the eye irritation potential of a chemical,

reducing the need for animal testing.

Methodology:

Tissue Preparation: RhCE models are prepared and equilibrated.

Application of Test Substance: A defined volume of diethyl pimelate would be applied to the

surface of the RhCE tissue.

Exposure and Rinsing: After a specified exposure time, the tissue is rinsed to remove the

substance.

Viability Assessment: Cell viability is measured, typically using the MTT assay. A significant

reduction in viability indicates the potential for eye irritation.

Safe Handling and Storage
Adherence to proper handling and storage procedures is crucial for minimizing exposure and

ensuring a safe working environment.
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Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. The following are

general recommendations:

Eye Protection: Wear tightly fitting safety goggles or a face shield.[3]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing to

prevent skin contact.[3]

Respiratory Protection: In case of insufficient ventilation or the potential for aerosol

formation, use a NIOSH-approved respirator with an organic vapor cartridge.[3]

Handling
Work in a well-ventilated area, preferably in a chemical fume hood.[3]

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe vapor or mist.[3]

Wash hands thoroughly after handling.[3]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[3]

Storage
Store in a tightly closed container.[3]

Keep in a cool, dry, and well-ventilated area.[3]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[3]
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Caption: Hierarchy of Controls for Safe Handling.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[3]

Skin Contact: Remove contaminated clothing and wash skin with soap and plenty of water.

Get medical attention if irritation develops.[3]

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Get medical attention.[3]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or Poison Control Center immediately.[3]

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition.[3]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[3]

Absorption: Absorb the spill with a non-combustible absorbent material such as earth, sand,

or vermiculite.[3]

Collection: Collect the absorbed material and place it in a suitable, closed container for

disposal.[3]

Decontamination: Clean the spill area thoroughly.
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Caption: Chemical Spill Response Workflow.
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Firefighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

Specific Hazards: Hazardous decomposition products include carbon monoxide and carbon

dioxide. Vapors may be heavier than air and can travel to a source of ignition and flash back.

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[3]

Stability and Reactivity
Chemical Stability: Stable under normal temperatures and pressures.

Conditions to Avoid: Incompatible materials and strong oxidants.

Incompatible Materials: Acids, bases, oxidizing agents, and reducing agents.

Hazardous Decomposition Products: Carbon monoxide and carbon dioxide.

Hazardous Polymerization: Has not been reported.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[9] Do not contaminate

water, foodstuffs, feed, or seed by storage or disposal.[9] Do not discharge to sewer systems.

[9]

Conclusion
While specific toxicological data for diethyl pimelate is limited, its GHS classification indicates

that it should be handled with care to avoid skin, eye, and respiratory irritation. By

implementing the engineering controls, administrative controls, and personal protective

equipment recommendations outlined in this guide, researchers, scientists, and drug

development professionals can work safely with this compound. It is imperative to consult the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://www.chemicalbook.com/msds/diethyl-pimelate.pdf
https://www.chemicalbook.com/msds/diethyl-pimelate.pdf
https://www.chemicalbook.com/msds/diethyl-pimelate.pdf
https://www.benchchem.com/product/b1583745?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


most up-to-date Safety Data Sheet (SDS) from the supplier before use and to conduct a

thorough risk assessment for any new or modified procedures involving diethyl pimelate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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